Cas no 1421475-44-6 (6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1421475-44-6
• MF: C₂₄H₂₈N₆O₂
• MW: 432.518124580383
• CID: 5364922
• Update Time: 2025-05-24

6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-butoxyphenyl)-[4-[6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]methanone
• 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C24H28N6O2/c1-2-3-16-32-20-9-7-19(8-10-20)24(31)30-14-12-29(13-15-30)23-17-22(26-18-27-23)28-21-6-4-5-11-25-21/h4-11,17-18H,2-3,12-16H2,1H3,(H,25,26,27,28)
• InChI Key： GBJHEAFDNJLUJR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1)(N1CCN(C2=CC(NC3=NC=CC=C3)=NC=N2)CC1)=O

Additional information on 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine

Comprehensive Overview of 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1421475-44-6)

The compound 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1421475-44-6) is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a piperazine moiety and a pyridine substituent, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors, a hot topic in oncology and autoimmune disease therapy. The presence of the 4-butoxybenzoyl group further enhances its binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses.

In recent years, the demand for novel heterocyclic compounds like 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of precision medicine, where tailored therapies are developed for specific molecular targets. Its CAS No. 1421475-44-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its potential role in modulating signal transduction pathways has sparked discussions in forums and scientific communities, particularly among those exploring cancer therapeutics and inflammatory diseases.

The synthesis of 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation techniques. These methods are widely discussed in the context of green chemistry, as researchers seek sustainable alternatives to traditional synthetic routes. The compound's lipophilicity, influenced by the butoxy side chain, is a critical factor in its pharmacokinetic properties, a topic frequently queried in drug design circles. Moreover, its solubility and bioavailability are key considerations for formulation scientists, especially in the era of oral drug delivery innovations.

From a commercial perspective, CAS No. 1421475-44-6 is often listed in catalogs of specialty chemicals, catering to pharmaceutical developers and contract research organizations (CROs). Its inclusion in high-throughput screening (HTS) libraries underscores its potential as a lead compound for further optimization. The rise of AI-driven drug discovery has also put the spotlight on molecules like this, as machine learning models predict their interactions with biological targets. Questions about its patent status and clinical trial potential are common among investors and biotech enthusiasts, highlighting its crossover appeal beyond academia.

In conclusion, 6-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a standout subject in modern drug development. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular innovation.